Cas no 2734774-61-7 (2,3-difluoro-N,N,4-trimethylbenzamide)

• Product Name: 2,3-difluoro-N,N,4-trimethylbenzamide
• CAS No: 2734774-61-7
• MF: C₁₀H₁₁F₂NO
• MW: 199.20
• CID: 5079780
• Update Time: 2025-05-26

2,3-difluoro-N,N,4-trimethylbenzamide Chemical and Physical Properties

Names and Identifiers

• 2,3-difluoro-N,N,4-trimethylbenzamide

• Inchi： 1S/C10H11F2NO/c1-6-4-5-7(9(12)8(6)11)10(14)13(2)3/h4-5H,1-3H3
• InChI Key： CQCWEZXYGCCMBQ-UHFFFAOYSA-N
• SMILES： CC1C=CC(C(N(C)C)=O)=C(F)C=1F

Additional information on 2,3-difluoro-N,N,4-trimethylbenzamide

2,3-Difluoro-N,N,4-Trimethylbenzamide (CAS No. 2734774-61-7)

2,3-Difluoro-N,N,4-trimethylbenzamide is a fluorinated benzamide derivative with the CAS registry number 2734774-61-7. This compound is characterized by its unique structure, which includes a benzene ring substituted with two fluorine atoms at the 2 and 3 positions and three methyl groups attached to the nitrogen atom at positions N and N and a fourth methyl group at position 4 of the benzene ring. The combination of these substituents imparts distinctive chemical properties to the molecule.

The synthesis of 2,3-difluoro-N,N,4-trimethylbenzamide involves multi-step reactions that typically start with the preparation of the corresponding benzene derivative followed by fluorination and subsequent amidation steps. Recent advancements in fluorination techniques have enabled more efficient and selective methods for introducing fluorine atoms into aromatic systems. For instance, the use of electrophilic fluorination agents such as N-fluoropyridinium salts has been reported to yield high-purity products with excellent regioselectivity.

One of the key areas of research on fluorinated benzamide derivatives is their application in materials science. The presence of fluorine atoms in the aromatic ring enhances the compound's electronic properties, making it suitable for use in organic semiconductors and optoelectronic devices. Studies have shown that 2,3-difluoro-N,N,4-trimethylbenzamide exhibits favorable charge transport characteristics due to its planar molecular structure and strong intermolecular π–π interactions.

In addition to its electronic properties, N,N,4-trimethyl substitution confers steric bulk to the molecule, which can influence its solubility and thermal stability. These properties are particularly advantageous in applications such as polymer additives and flame retardants. Recent research has explored the use of this compound as a flame-retardant additive in polymeric materials due to its ability to form a protective char layer upon thermal decomposition.

The biological activity of 2,3-difluoro-N,N,4-trimethylbenzamide has also been a subject of interest in pharmacological studies. The introduction of fluorine atoms into aromatic systems is known to enhance drug-like properties such as lipophilicity and metabolic stability. Preclinical studies have demonstrated that this compound exhibits moderate inhibitory activity against certain enzymes involved in inflammatory pathways.

From an environmental perspective, understanding the fate and toxicity of fluorinated aromatic compounds is crucial for their safe application in industrial processes. Recent toxicological studies have focused on assessing the potential genotoxicity and ecotoxicity of N,N,4-trimethyl-substituted benzamides using in vitro assays and aquatic toxicity tests.

In conclusion, 2,3-difluoro-N,N,4-trimethylbenzamide (CAS No. 2734774-61-7) is a versatile compound with promising applications across multiple fields due to its unique chemical structure and tunable properties. Ongoing research continues to uncover new insights into its synthesis optimization and potential uses in advanced materials and therapeutic agents.